
Angoline hydrochloride solubility issues in
aqueous solutions.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Angoline hydrochloride

Cat. No.: B8118353 Get Quote

Angoline Hydrochloride Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Angoline
hydrochloride. The information is presented in a question-and-answer format to directly

address common challenges, particularly those related to its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Angoline hydrochloride and what is its mechanism of action?

Angoline hydrochloride is a potent and selective inhibitor of the Interleukin-6 (IL-6) / Signal

Transducer and Activator of Transcription 3 (STAT3) signaling pathway, with an IC50 of 11.56

μM.[1] It exerts its effects by inhibiting the phosphorylation of STAT3, which in turn

downregulates the expression of STAT3's target genes. This inhibition of the IL-6/STAT3

pathway leads to a reduction in cancer cell proliferation.[1] Angoline hydrochloride is the

hydrochloride salt form of Angoline, a benzophenanthridine alkaloid isolated from Zanthoxylum

nitidum.[1][2][3][4]

Q2: What are the basic chemical and physical properties of Angoline hydrochloride?
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Understanding the fundamental properties of Angoline hydrochloride is crucial for its proper

handling and use in experiments.

Property Value Reference

CAS Number 1071676-04-4 [1]

Molecular Formula C22H22ClNO5 [1]

Molecular Weight 415.87 g/mol [1]

Appearance Solid powder [5]

Purity
Typically ≥98% (refer to

Certificate of Analysis)
[1]

Storage (Powder)

-20°C for up to 3 years,

protected from light and

moisture.

[1]

Storage (In Solvent) -80°C for up to 1 year. [1]

Q3: Is Angoline hydrochloride soluble in aqueous solutions?

Based on available data and the common characteristics of benzophenanthridine alkaloids,

Angoline hydrochloride is expected to have limited solubility in neutral aqueous solutions.[5]

Its solubility is pH-dependent, a common trait for hydrochloride salts of basic compounds.[6]

Q4: How does pH affect the solubility of Angoline hydrochloride?

While specific quantitative data for Angoline hydrochloride is not readily available in the

public domain, the general principle for hydrochloride salts of weak bases is that their aqueous

solubility increases in acidic conditions.[6] At lower pH, the equilibrium shifts towards the

protonated, more soluble form of the molecule. Conversely, in neutral or basic solutions, it is

more likely to convert to its less soluble free base form.

Q5: What solvents are recommended for preparing stock solutions of Angoline
hydrochloride?
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For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the most commonly recommended

solvent for preparing concentrated stock solutions of Angoline hydrochloride.[1] For in vivo

studies, formulations often involve a combination of solvents and surfactants to achieve a

stable suspension or solution.[7]

Troubleshooting Guide: Angoline Hydrochloride
Solubility Issues
This guide provides a systematic approach to addressing common solubility challenges

encountered when preparing aqueous solutions of Angoline hydrochloride for experimental

use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8118353?utm_src=pdf-body
https://www.targetmol.com/compound/angoline_hydrochloride
https://www.medchemexpress.com/angoline.html
https://www.benchchem.com/product/b8118353?utm_src=pdf-body
https://www.benchchem.com/product/b8118353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Observation

Troubleshooting Steps

Outcome

Poor dissolution or precipitation of Angoline hydrochloride in aqueous buffer

Step 1: Prepare a high-concentration stock solution in DMSO

Start Here

Step 2: Lower the pH of the aqueous buffer

If DMSO stock is not an option or further dilution in aqueous buffer is problematic

Clear, stable solution suitable for experiment

For many in vitro applicationsStep 3: Use co-solvents and/or surfactants

If pH adjustment is insufficient or not suitable for the experimental system

Step 4: Employ physical methods to aid dissolution

In conjunction with other steps to enhance dissolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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